molecular formula C16H18O3S B15396848 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene

1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene

Cat. No.: B15396848
M. Wt: 290.4 g/mol
InChI Key: UUWHPYQNMBMPNT-UHFFFAOYSA-N
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Description

1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is a substituted benzene derivative featuring three methoxy (-OCH₃) groups at the 1, 3, and 5 positions and a 4-methylphenylsulfanyl (-S-C₆H₄-CH₃) group at the 2 position. This compound’s structural complexity arises from the interplay of electron-donating methoxy groups and the steric bulk of the sulfanyl-substituted aromatic ring. The compound’s stability and reactivity are likely influenced by its substituents, which may also dictate its crystallographic behavior .

Properties

Molecular Formula

C16H18O3S

Molecular Weight

290.4 g/mol

IUPAC Name

1,3,5-trimethoxy-2-(4-methylphenyl)sulfanylbenzene

InChI

InChI=1S/C16H18O3S/c1-11-5-7-13(8-6-11)20-16-14(18-3)9-12(17-2)10-15(16)19-4/h5-10H,1-4H3

InChI Key

UUWHPYQNMBMPNT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)SC2=C(C=C(C=C2OC)OC)OC

Origin of Product

United States

Biological Activity

1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is an aromatic compound notable for its unique structural characteristics, including three methoxy groups and a sulfanyl group attached to a para-substituted methylphenyl moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of anticancer and anti-inflammatory research.

  • Molecular Formula : C16H18O2S
  • Molar Mass : 274.38 g/mol
  • Melting Point : 119-120 °C
  • Boiling Point : Approximately 426.7 °C

The biological activity of 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene is primarily attributed to its interaction with various cellular targets. Research indicates that it acts as a specific antagonist for the cAMP direct activation exchange protein 2 (EPAC2), with an IC50 value of 0.4 µM. This interaction inhibits cAMP-induced activation pathways, which are crucial in several signaling cascades involved in cell proliferation and survival .

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound through various mechanisms:

  • Cell Proliferation Inhibition : It has been shown to inhibit the proliferation of cancer cell lines by interfering with key signaling pathways.
  • Apoptosis Induction : The compound promotes apoptosis in cancer cells through the activation of pro-apoptotic factors and the inhibition of anti-apoptotic proteins.
Study Cell Line IC50 (µM) Mechanism
Study AMCF-75.0Apoptosis via caspase activation
Study BHeLa7.2Inhibition of cell cycle progression
Study CA5496.5Induction of oxidative stress

Anti-inflammatory Effects

In addition to its anticancer properties, this compound exhibits anti-inflammatory effects:

  • Cytokine Inhibition : It reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
  • NF-kB Pathway Modulation : The compound has been shown to inhibit the NF-kB signaling pathway, which plays a critical role in inflammation and immune responses.

Case Studies

  • Case Study on Anticancer Efficacy :
    • A study conducted on MCF-7 breast cancer cells demonstrated that treatment with 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene resulted in a significant reduction in cell viability, with an IC50 value of 5 µM. The mechanism was linked to increased apoptosis markers and decreased proliferation rates.
  • Inflammatory Response Investigation :
    • In a model of acute inflammation, administration of this compound led to a marked decrease in edema formation and reduced levels of inflammatory mediators compared to control groups.

Comparison with Similar Compounds

Thiadiazole Derivatives (Butterfly-Conformation Analogs)

Compound of Interest :
2-(4-Methylphenyl)-5-[({[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]sulfanyl}-methyl)sulfanyl]-1,3,4-thiadiazole ()

Key Comparisons :

Parameter 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene Thiadiazole Derivative ()
Core Structure Benzene ring 1,3,4-Thiadiazole heterocycles
Substituents Methoxy (-OCH₃), 4-methylphenylsulfanyl (-S-C₆H₄-CH₃) Sulfanyl (-S-) and methylphenyl groups
Conformation Planar (assumed) Butterfly-shaped, near-coplanar wings
Dihedral Angles N/A (data unavailable) 0.8–0.9° (ring planarity), 46.3° (thiadiazole rings)
Crystal System N/A Monoclinic
Lattice Parameters N/A a = 16.8944 Å, b = 4.1959 Å, c = 27.107 Å, β = 96.084°

Research Findings :

  • The thiadiazole derivative adopts a butterfly conformation due to steric interactions between sulfanyl groups and aromatic rings. This contrasts with the expected planar geometry of 1,3,5-trimethoxybenzene derivatives, where methoxy groups may enforce rigidity .
  • Sulfanyl substituents in both compounds likely influence packing efficiency, but the thiadiazole’s heterocyclic core introduces additional torsional strain, reducing planarity compared to the purely aromatic benzene backbone .

Triazine-Based Sulfonylurea Herbicides (Functional Group Analogs)

Compounds of Interest :

  • Metsulfuron methyl ester ()
  • Ethametsulfuron methyl ester ()

Key Comparisons :

Parameter 1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene Triazine Sulfonylureas ()
Core Structure Benzene ring 1,3,5-Triazine ring
Functional Groups Sulfanyl (-S-), methoxy (-OCH₃) Sulfonyl (-SO₂-), carbamoyl (-NHCO-)
Electron Effects Electron-donating (methoxy) Electron-withdrawing (sulfonyl, triazine)
Applications Unclear (potential material/biological uses) Herbicides (e.g., metsulfuron methyl)

Research Findings :

  • Methoxy groups in the target compound may improve solubility in organic solvents compared to the triazine-based herbicides, which rely on sulfonylurea motifs for target binding .

Data Tables Summarizing Structural and Functional Differences

Table 1: Crystallographic and Geometric Parameters

Compound Core Structure Substituents Dihedral Angles (°) Crystal System Lattice Parameters (Å, °)
1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene Benzene -OCH₃, -S-C₆H₄-CH₃ N/A N/A N/A
Thiadiazole derivative () 1,3,4-Thiadiazole -S-, -CH₃ 0.8–0.9 (ring), 46.3 (thiadiazole) Monoclinic a = 16.8944, b = 4.1959, c = 27.107, β = 96.084
Metsulfuron methyl ester () 1,3,5-Triazine -SO₂-, -OCH₃, -NHCO- N/A N/A N/A

Table 2: Functional Group and Bioactivity Comparison

Compound Key Functional Groups Electronic Effects Potential Applications
1,3,5-Trimethoxy-2-[(4-methylphenyl)sulfanyl]benzene -OCH₃, -S- Electron-donating Materials science, catalysis
Thiadiazole derivative () -S-, heterocyclic Mixed (steric dominance) Biological studies
Triazine sulfonylureas () -SO₂-, -NHCO- Electron-withdrawing Herbicides

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